molecular formula C9H9ClN2O2 B8610754 2-[2-(4-Chlorophenyl)hydrazinylidene]propanoic acid CAS No. 5436-18-0

2-[2-(4-Chlorophenyl)hydrazinylidene]propanoic acid

Cat. No.: B8610754
CAS No.: 5436-18-0
M. Wt: 212.63 g/mol
InChI Key: BFRDBVHWNKDMOG-IZZDOVSWSA-N
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Description

2-[2-(4-Chlorophenyl)hydrazinylidene]propanoic acid is a useful research compound. Its molecular formula is C9H9ClN2O2 and its molecular weight is 212.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

5436-18-0

Molecular Formula

C9H9ClN2O2

Molecular Weight

212.63 g/mol

IUPAC Name

(2E)-2-[(4-chlorophenyl)hydrazinylidene]propanoic acid

InChI

InChI=1S/C9H9ClN2O2/c1-6(9(13)14)11-12-8-4-2-7(10)3-5-8/h2-5,12H,1H3,(H,13,14)/b11-6+

InChI Key

BFRDBVHWNKDMOG-IZZDOVSWSA-N

Isomeric SMILES

C/C(=N\NC1=CC=C(C=C1)Cl)/C(=O)O

Canonical SMILES

CC(=NNC1=CC=C(C=C1)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

75.7 g of hydrochloric salt of parachlorophenylhydrazine was dissolved into 350 ml of water. 37.2 g of pyruvic acid was added into the solution. After stirring for 30 minutes at 70° C. while heating, and then cooling, precipitated crystals were filtered out, washed, and dried. These crystals were recrystallized from isopropyl acohol to obtain 57 g of 2-(p-chlorophenylhydrazono)propionic acid having a melting point of 196° to 197° C. (decomposed).
[Compound]
Name
hydrochloric salt
Quantity
75.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
37.2 g
Type
reactant
Reaction Step Two
Name
2-(p-chlorophenylhydrazono)propionic acid

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